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Compound of Interest

Compound Name: p-Methacryloyloxybenzoic acid

Cat. No.: B100828

Disclaimer: A comprehensive, officially recognized Safety Data Sheet (SDS) for p-
Methacryloyloxybenzoic acid (CAS No. 15721-10-5) is not readily available in public
databases. This guide has been compiled using information from skeletal data sheets and by
extrapolating from the safety data of structurally related compounds, namely Benzoic Acid and
Methacrylic Acid. The information herein should be used as a preliminary guideline only.
Researchers, scientists, and drug development professionals are strongly advised to consult
with their institution's Environmental Health and Safety (EHS) department for a thorough risk

assessment before handling this chemical.

Chemical and Physical Properties

Limited experimental data is available for p-Methacryloyloxybenzoic acid. The following table
summarizes the known physical and chemical properties.
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Property Value Source

Molecular Formula C11H1004 NIST, LookChem[1][2]
Molecular Weight 206.19 g/mol LookChem([1]

CAS Number 15721-10-5 NIST, LookChem[1][2]
Boiling Point 371.8 °C at 760 mmHg LookChem[1]

Flash Point 147.3°C LookChem([1]

Density 1.23 g/cm3 LookChem[1]

Vapor Pressure 3.47E-06 mmHg at 25°C LookChem[1]
Refractive Index 1.549 LookChem([1]

Hazard Identification and GHS Classification

(Inferred)

Due to the absence of a complete SDS, a definitive GHS classification for p-

Methacryloyloxybenzoic acid cannot be provided. However, based on the hazards

associated with its structural components (benzoic acid and a methacrylate group), the

following potential hazards should be considered.

Hazard Class

Hazard Statement
(Inferred)

Basis for Inference

Skin Corrosion/Irritation

H315: Causes skin irritation

Benzoic acid is a known skin
irritant. Methacrylates can also

cause skin irritation.

Serious Eye Damage/Irritation

H318: Causes serious eye

damage

Benzoic acid can cause

serious eye damage.

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory

irritation

Methacrylic acid is known to

cause respiratory irritation.

Aquatic Hazard (Acute)

H402: Harmful to aquatic life

Benzoic acid is harmful to

aquatic life.
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Pictograms (Inferred):

o Exclamation Mark: For skin and respiratory irritation.

o Corrosion: For serious eye damage.

Signal Word (Inferred): Danger

Handling and Storage Precautions

Given the inferred hazards, stringent safety protocols must be followed when handling p-

Methacryloyloxybenzoic acid.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are

minimum recommendations:

PPE Type

Specification

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection

Lab coat, long pants, and closed-toe shoes. For
larger quantities or when generating dust, a
chemical-resistant apron or suit may be

necessary.

Respiratory Protection

If dust can be generated, a NIOSH-approved
respirator with a P2 filter for solid particles is
recommended. All respiratory protection use
should be in accordance with the institution's

respiratory protection program.

Engineering Controls
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» Work with p-Methacryloyloxybenzoic acid should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.

o Eyewash stations and safety showers must be readily accessible in the immediate work
area.

Safe Handling Practices

e Avoid inhalation of dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Minimize the quantity of material handled at any one time.

Storage

o Store in a tightly closed, properly labeled container.
e Keep in a cool, dry, and well-ventilated area.

« Store away from incompatible materials such as strong oxidizing agents, strong bases, and
sources of ignition.

¢ As with other methacrylates, the presence of oxygen is often required for the inhibitor to
function effectively and prevent polymerization. Therefore, it should not be stored under an
inert atmosphere.

Experimental Protocols: General Procedure for
Handling a Potentially Hazardous Solid Chemical

The following is a generalized workflow for handling a solid chemical with unknown or inferred
hazards like p-Methacryloyloxybenzoic acid.
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Preparation Phase

Review available safety information (SDS of analogs)

A/

Conduct a formal risk assessment with EHS

\

Don appropriate Personal Protective Equipment (PPE)

\

Prepare and verify functionality of engineering controls (fume hood)

Proceed to handling

Handlin E Phase
\

Carefully weigh the required amount in the fume hood

\

Use appropriate tools to avoid generating dust

A/

If dissolving, add solid to solvent slowly

\

Keep container closed when not in use

Proceed to cleanup

Cleanup and %yisposal Phase

Decontaminate work surfaces and equipment

\

Dispose of waste in a properly labeled hazardous waste container

\

Remove and properly dispose of or decontaminate PPE

A/

Wash hands thoroughly

Click to download full resolution via product page

A generalized workflow for the safe handling of a potentially hazardous solid chemical.
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Logical Workflow: Decision Process for Handling
Chemicals with Incomplete Safety Data

The following diagram illustrates a logical decision-making process for researchers when faced

with a chemical that has limited safety information.

@al with incomplete safety data i@

Is there a close structural analog with a complete SDS?

Assume the chemical possesses the hazards of the analog freat asln?pslgrt:wsgﬁtngteri(r:;\e”re\;ycglr?trr]o(lz:ncem'

Consult with Environmental Health and Safety (EHS) for a formal risk assessment

Proceed with the experiment following all recommended safety protocols

Click to download full resolution via product page

Decision-making process for handling chemicals with limited safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. p-Methacryloyloxybenzoic acid [webbook.nist.gov]

 To cite this document: BenchChem. [In-depth Technical Guide on the Safe Handling of p-
Methacryloyloxybenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100828#a-methacryloyloxybenzoic-acid-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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